Cas no 81357-16-6 (1-Tert-butyl 2-ethyl 4-oxo-3,4-dihydropyridine-1,2(2H)-dicarboxylate)

• Product Name: 1-Tert-butyl 2-ethyl 4-oxo-3,4-dihydropyridine-1,2(2H)-dicarboxylate
• CAS No: 81357-16-6
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 2104066
• Update Time: 2023-08-03

1-Tert-butyl 2-ethyl 4-oxo-3,4-dihydropyridine-1,2(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-ethyl 4-oxo-3,4-dihydropyridine-1,2(2H)-dicarboxylate
• 1-Tert-butyl 2-ethyl 4-oxo-3,4-dihydropyridine-1,2(2H)-dicarboxylate

• Inchi： 1S/C13H19NO5/c1-5-18-11(16)10-8-9(15)6-7-14(10)12(17)19-13(2,3)4/h6-7,10H,5,8H2,1-4H3
• InChI Key： DWXGIPSCBHXELG-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC(CC1C(=O)OCC)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• Topological Polar Surface Area: 72.9